Cas no 58134-16-0 (2H-Pyrrole, 5-(1,1-dimethylethyl)-3,4-dihydro-2,2-dimethyl-, 1-oxide)

• Product Name: 2H-Pyrrole, 5-(1,1-dimethylethyl)-3,4-dihydro-2,2-dimethyl-, 1-oxide
• CAS No: 58134-16-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 343020
• PubChem ID: 6422675
• Update Time: 2025-04-19

2H-Pyrrole, 5-(1,1-dimethylethyl)-3,4-dihydro-2,2-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 5-(1,1-dimethylethyl)-3,4-dihydro-2,2-dimethyl-, 1-oxide
• 5-tert-butyl-2,2-dimethyl-1-oxido-3,4-dihydropyrrol-1-ium
• DTXSID90423663
• 58134-16-0

• Inchi： 1S/C10H19NO/c1-9(2,3)8-6-7-10(4,5)11(8)12/h6-7H2,1-5H3
• InChI Key： MGNOSCBEZZWRCM-UHFFFAOYSA-N
• SMILES： [O-][N+]1=C(C(C)(C)C)CCC1(C)C

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• PSA: 26.07